![molecular formula C12H19NO4 B6273265 1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine-3-carboxylic acid CAS No. 1934639-50-5](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine-3-carboxylic acid
Overview
Description
1-(Tert-Butoxy)carbonyl]-3-cyclopropylazetidine-3-carboxylic Acid, or 1-CPA, is an organic molecule that has been widely studied in the scientific community. It is a cyclopropylazetidine derivative, which is a type of nitrogen-containing heterocyclic compound that has been found to have a variety of applications in research and industry. In
Scientific Research Applications
1-CPA has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of enzymes such as acetylcholinesterase and histone deacetylases, and it has been found to have antibacterial and antifungal properties. It has also been used in the synthesis of a variety of compounds, including peptidomimetics and heterocyclic compounds. In addition, 1-CPA has been studied as a potential drug for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 1-CPA is not yet fully understood. However, it is believed to act as an inhibitor of enzymes, such as acetylcholinesterase and histone deacetylases, by binding to specific sites on the enzyme and blocking its activity. It has also been found to have antibacterial and antifungal properties, likely due to its ability to interact with the cell membrane and disrupt its function.
Biochemical and Physiological Effects
1-CPA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as acetylcholinesterase and histone deacetylases, and it has been found to have antibacterial and antifungal properties. In addition, it has been found to have anti-inflammatory and anti-cancer properties, and it has been found to have an effect on the metabolism of fatty acids.
Advantages and Limitations for Lab Experiments
1-CPA has a number of advantages and limitations for lab experiments. One of the advantages of 1-CPA is that it is relatively easy to synthesize and is relatively inexpensive. In addition, it has a wide range of applications in research and industry, and it has been found to have a variety of biochemical and physiological effects. However, 1-CPA is not very stable and is susceptible to hydrolysis and oxidation. In addition, it has not been thoroughly studied, and its mechanism of action is not yet fully understood.
Future Directions
There are a number of potential future directions for 1-CPA research. One potential direction is to further study the mechanism of action of 1-CPA and its effects on enzymes, such as acetylcholinesterase and histone deacetylases. In addition, further research could be conducted to explore the potential of 1-CPA as a drug for the treatment of cancer and other diseases. Finally, further research could be conducted to explore the potential of 1-CPA for the synthesis of peptidomimetics and heterocyclic compounds.
Synthesis Methods
1-CPA can be synthesized through a variety of methods. One of the most common methods involves the reaction of tert-butoxycarbonyl chloride with 3-cyclopropylazetidine-3-carboxylic acid in the presence of an acid catalyst such as p-toluenesulfonic acid. This reaction results in the formation of a tert-butoxycarbonyl ester of 3-cyclopropylazetidine-3-carboxylic acid. This ester can then be hydrolyzed to form 1-CPA. Other methods of synthesis include the reaction of 3-cyclopropylazetidine-3-carboxylic acid with a variety of reagents, such as acetic anhydride, ethyl chloroformate, or ethyl bromoformate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine-3-carboxylic acid involves the protection of the amine group, followed by the formation of the azetidine ring and subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "Cyclopropylamine", "tert-Butyl chloroformate", "Sodium hydride", "Diethyl malonate", "Ethyl acetoacetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Acetone", "Water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting cyclopropylamine with tert-butyl chloroformate in the presence of sodium hydride to form N-tert-butoxycarbonylcyclopropylamine.", "Step 2: Formation of the azetidine ring by reacting N-tert-butoxycarbonylcyclopropylamine with diethyl malonate and ethyl acetoacetate in the presence of sodium borohydride to form 1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine.", "Step 3: Deprotection of the amine and carboxylic acid groups by treating 1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine with hydrochloric acid to remove the tert-butoxycarbonyl protecting group and then with sodium hydroxide to hydrolyze the ester groups to form 1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine-3-carboxylic acid.", "Step 4: Purification of the product by recrystallization from a mixture of methanol, ethanol, acetone, and water." ] } | |
CAS RN |
1934639-50-5 |
Product Name |
1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidine-3-carboxylic acid |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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